Cas no 2866318-80-9 (2H-1-Benzopyran-4-sulfonamide, 7-bromo-3,4-dihydro- )

2H-1-Benzopyran-4-sulfonamide, 7-bromo-3,4-dihydro- is a brominated dihydrobenzopyran sulfonamide derivative with potential applications in medicinal chemistry and pharmacological research. The presence of the sulfonamide group enhances its binding affinity to biological targets, while the bromine substitution at the 7-position offers opportunities for further functionalization. This compound's rigid benzopyran scaffold contributes to its stability, making it a valuable intermediate for the synthesis of more complex molecules. Its structural features suggest utility in the development of enzyme inhibitors or receptor modulators, particularly in cardiovascular or neurological research. The product is typically characterized by high purity and consistent quality, ensuring reliability for experimental use.

2H-1-Benzopyran-4-sulfonamide, 7-bromo-3,4-dihydro- structure

2866318-80-9 structure

Product Name:2H-1-Benzopyran-4-sulfonamide, 7-bromo-3,4-dihydro-

CAS No:2866318-80-9

MF:C₉H₁₀BrNO₃S

MW:292.149600505829

CID:5562893

Update Time:2025-06-14

2H-1-Benzopyran-4-sulfonamide, 7-bromo-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-3,4-dihydro-2H-1-benzopyran-4-sulfonamide (ACI)
- 2H-1-Benzopyran-4-sulfonamide, 7-bromo-3,4-dihydro-
- Inchi： 1S/C9H10BrNO3S/c10-6-1-2-7-8(5-6)14-4-3-9(7)15(11,12)13/h1-2,5,9H,3-4H2,(H2,11,12,13)
- InChI Key： WZXUTZYFJJIIFH-UHFFFAOYSA-N
- SMILES： O=S(C1CCOC2C1=CC=C(C=2)Br)(N)=O

2H-1-Benzopyran-4-sulfonamide, 7-bromo-3,4-dihydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-39914087-0.05g	7-bromo-3,4-dihydro-2H-1-benzopyran-4-sulfonamide	2866318-80-9	95%	0.05g	$229.0	2023-07-07
Enamine	EN300-39914087-0.1g	7-bromo-3,4-dihydro-2H-1-benzopyran-4-sulfonamide	2866318-80-9	95%	0.1g	$342.0	2023-07-07
Enamine	EN300-39914087-0.25g	7-bromo-3,4-dihydro-2H-1-benzopyran-4-sulfonamide	2866318-80-9	95%	0.25g	$487.0	2023-07-07
Enamine	EN300-39914087-0.5g	7-bromo-3,4-dihydro-2H-1-benzopyran-4-sulfonamide	2866318-80-9	95%	0.5g	$768.0	2023-07-07
Enamine	EN300-39914087-1.0g	7-bromo-3,4-dihydro-2H-1-benzopyran-4-sulfonamide	2866318-80-9	95%	1.0g	$986.0	2023-07-07
Enamine	EN300-39914087-2.5g	7-bromo-3,4-dihydro-2H-1-benzopyran-4-sulfonamide	2866318-80-9	95%	2.5g	$1931.0	2023-07-07
Enamine	EN300-39914087-5.0g	7-bromo-3,4-dihydro-2H-1-benzopyran-4-sulfonamide	2866318-80-9	95%	5.0g	$2858.0	2023-07-07
Enamine	EN300-39914087-10.0g	7-bromo-3,4-dihydro-2H-1-benzopyran-4-sulfonamide	2866318-80-9	95%	10.0g	$4236.0	2023-07-07
Aaron	AR02AF3O-50mg	7-bromo-3,4-dihydro-2H-1-benzopyran-4-sulfonamide	2866318-80-9	95%	50mg	$340.00	2025-02-17
Aaron	AR02AF3O-100mg	7-bromo-3,4-dihydro-2H-1-benzopyran-4-sulfonamide	2866318-80-9	95%	100mg	$496.00	2025-02-17

2H-1-Benzopyran-4-sulfonamide, 7-bromo-3,4-dihydro- Related Literature

1. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
2. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
3. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
4. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283

Additional information on 2H-1-Benzopyran-4-sulfonamide, 7-bromo-3,4-dihydro-

Comprehensive Analysis of 2H-1-Benzopyran-4-sulfonamide, 7-bromo-3,4-dihydro- (CAS No. 2866318-80-9): Properties, Applications, and Research Insights

The compound 2H-1-Benzopyran-4-sulfonamide, 7-bromo-3,4-dihydro- (CAS No. 2866318-80-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its core structure, derived from the benzopyran scaffold, is known for its versatility in drug discovery, particularly in targeting enzymes and receptors. The addition of a sulfonamide group and a bromo substituent at the 7-position enhances its potential bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for sulfonamide derivatives has surged due to their broad-spectrum applications in medicinal chemistry. The 7-bromo modification in this compound introduces electron-withdrawing properties, which can influence binding affinity and metabolic stability. This aligns with current trends in drug design, where halogenated compounds are increasingly studied for their improved pharmacokinetic profiles. Researchers frequently search for terms like "benzopyran sulfonamide synthesis" or "7-bromo substituted heterocycles," reflecting the growing curiosity around this chemical space.

From a synthetic perspective, 2H-1-Benzopyran-4-sulfonamide, 7-bromo-3,4-dihydro- offers a compelling case study for optimizing reaction conditions. Its preparation often involves multi-step protocols, including cyclization and sulfonylation, which are topics of interest in organic chemistry forums. The compound's CAS No. 2866318-80-9 serves as a critical identifier in patent literature and commercial catalogs, underscoring its industrial relevance. Queries such as "CAS 2866318-80-9 suppliers" or "benzopyran sulfonamide solubility" highlight practical concerns among buyers and researchers alike.

The therapeutic potential of this compound is another hot topic. Preliminary studies suggest that benzopyran-based sulfonamides may exhibit activity against inflammatory pathways or microbial targets. While detailed clinical data remain limited, the structural features of 7-bromo-3,4-dihydro-2H-1-benzopyran-4-sulfonamide invite comparisons with approved drugs sharing similar motifs. This has led to increased searches for "benzopyran sulfonamide mechanism of action" and "7-bromo heterocycle drug candidates," indicating a strong academic and industrial focus.

Environmental and safety considerations are also pivotal. Although CAS 2866318-80-9 is not classified as hazardous, its handling requires standard laboratory precautions. Discussions around "green synthesis of sulfonamides" or "biodegradability of halogenated compounds" resonate with the broader push for sustainable chemistry. These trends are reflected in the compound's inclusion in green chemistry databases and its evaluation under eco-friendly protocols.

In summary, 2H-1-Benzopyran-4-sulfonamide, 7-bromo-3,4-dihydro- represents a fascinating intersection of synthetic chemistry and biomedical research. Its CAS No. 2866318-80-9 serves as a gateway to a wealth of scientific literature, while its structural attributes continue to inspire innovation. As the scientific community delves deeper into sulfonamide chemistry and halogenated heterocycles, this compound is poised to remain a key player in advancing both theoretical and applied science.